Cas no 331261-30-4 ((5E)-5-(3-Hydroxy-4-methoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one)

• Product Name: (5E)-5-(3-Hydroxy-4-methoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one
• CAS No: 331261-30-4
• MF: C₁₂H₁₁NO₃S₂
• MW: 281.350640535355
• MDL: MFCD00617390
• CID: 1085654
• PubChem ID: 1731297
• Update Time: 2025-04-20

(5E)-5-(3-Hydroxy-4-methoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (E)-5-(3-Hydroxy-4-methoxybenzylidene)-3-methyl-2-thioxothiazolidin-4-one
• (5E)-5-(3-hydroxy-4-methoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one(SALTDATA: FREE)
• 5-[(3-hydroxy-4-methoxyphenyl)methylidene]-3-methyl-2-sulfanylidene-1,3-thiazolidin-4-one
• (5E)-5-(3-hydroxy-4-methoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one
• AG-F-11362
• CTK4G9985
• 331261-30-4
• AG-690/36464014
• Z221260130
• BS-37692
• 5-(3-hydroxy-4-methoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one
• MFCD00617390
• AKOS000416168
• CHEMBRDG-BB 5614103
• AB00090541-01
• (5E)-5-(3-Hydroxy-4-methoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one

• MDL： MFCD00617390
• Inchi： 1S/C12H11NO3S2/c1-13-11(15)10(18-12(13)17)6-7-3-4-9(16-2)8(14)5-7/h3-6,14H,1-2H3/b10-6+
• InChI Key： FYJSHHXPSLMVKG-UXBLZVDNSA-N
• SMILES： S1C(N(C)C(/C/1=C\C1C=CC(=C(C=1)O)OC)=O)=S

Computed Properties

• Exact Mass: 281.01800
• Monoisotopic Mass: 281.01803556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.49
• Melting Point: NA
• Boiling Point: 466.1°C at 760 mmHg
• Flash Point: 235.7°C
• Refractive Index: 1.72
• PSA: 107.16000
• LogP: 2.16970
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

(5E)-5-(3-Hydroxy-4-methoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols